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Compound of Interest

Compound Name: 3-Bromo-2-chloropyridine

Cat. No.: B150940 Get Quote

An In-depth Technical Guide to 3-Bromo-2-chloropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, reactivity, and applications of 3-Bromo-2-chloropyridine. This versatile

heterocyclic compound is a crucial building block in the development of pharmaceuticals,

agrochemicals, and advanced materials.

Core Physical and Chemical Properties
3-Bromo-2-chloropyridine is a white to off-white crystalline solid at room temperature.[1][2][3]

Its core properties are summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₅H₃BrClN [1]

Molecular Weight 192.44 g/mol [1][4]

CAS Number 52200-48-3 [4][5]

Appearance
White to cream crystals or

powder
[2]

Melting Point 54-57 °C [1][5]

Boiling Point 97 °C at 10 mmHg [3]

Density (estimate) 1.7783 g/cm³ [3]

pKa (predicted) -0.63 ± 0.10 [3]

Refractive Index (estimate) 1.5400 [3]

InChI
1S/C5H3BrClN/c6-4-2-1-3-8-

5(4)7/h1-3H
[1][6]

InChIKey
HDYNIWBNWMFBDO-

UHFFFAOYSA-N
[1][6]

SMILES Clc1ncccc1Br [1]

Spectroscopic and Analytical Data
Spectroscopic data is critical for the identification and characterization of 3-Bromo-2-
chloropyridine.

¹H NMR: Spectral data is available for 3-Bromo-2-chloropyridine.[6]

¹³C NMR: The ¹³C NMR spectrum has also been documented.[7]

Infrared (IR) Spectroscopy: IR spectral data has been collected, often using techniques like

Attenuated Total Reflectance (ATR).[4][8]
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Mass Spectrometry (MS): Mass spectral data is available, which is essential for determining

the molecular weight and fragmentation pattern.[4][9]

Gas Chromatography (GC): Purity is often determined by GC, with assays typically showing

≥96.0% purity.[2]

Synthesis and Experimental Protocols
The most common synthetic route to 3-Bromo-2-chloropyridine is through the diazotization of

3-amino-2-chloropyridine.[5][10]

Detailed Experimental Protocol: Synthesis from 3-
amino-2-chloropyridine[5][11]

Reaction Setup: In a suitable reaction vessel, add 3-amino-2-chloropyridine (2.57 g, 20

mmol).

Addition of Reagents: At room temperature, sequentially add water (45 mL) and 48%

hydrobromic acid (27 mL).

Catalyst Addition: Add 2,2,6,6-tetramethylpiperidine 1-yloxy (TEMPO) (0.31 g, 2 mmol) to the

mixture.

Cooling: Cool the reaction system to below 10 °C.

Diazotization: Slowly add a solution of sodium nitrite (4.14 g) dissolved in water (30 mL)

dropwise.

Reaction: Stir the reaction mixture at room temperature for approximately 2 hours.

Neutralization: Neutralize the reaction mixture by adding a 10 mol/L aqueous sodium

hydroxide solution (40 mL).

Extraction: Extract the mixture with toluene (2 x 150 mL).

Washing: Combine the organic phases and wash with water (50 mL).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-2-chloropyridine
https://m.chemicalbook.com/SpectrumEN_52200-48-3_MS.htm
https://www.thermofisher.com/order/catalog/product/B25206.06
https://www.benchchem.com/product/b150940?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8375195.htm
https://www.guidechem.com/question/how-is-3-bromo-2-chloropyridin-id123350.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Isolation: Concentrate the organic layer under reduced pressure to yield the target product,

3-Bromo-2-chloropyridine. The reported yield is approximately 80.1%.[5]

Reactants
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Synthesis workflow for 3-Bromo-2-chloropyridine.

Reactivity and Applications in Drug Development
3-Bromo-2-chloropyridine is a versatile intermediate in organic synthesis due to the

differential reactivity of its halogen substituents.[11] This makes it a valuable building block for

creating complex molecules.

Key Applications:
Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of various

pharmaceutical agents, particularly those targeting neurological disorders.[11][12] Its

structure allows for modifications that can lead to the discovery of new drugs.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b150940?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8375195.htm
https://www.benchchem.com/product/b150940?utm_src=pdf-body-img
https://www.benchchem.com/product/b150940?utm_src=pdf-body
https://www.benchchem.com/product/b150940?utm_src=pdf-body
https://www.chemimpex.com/products/28244
https://www.chemimpex.com/products/28244
https://www.chemimpex.com/products/28638
https://www.chemimpex.com/products/28244
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agrochemicals: The compound is used in the development of herbicides and fungicides,

contributing to crop protection.[11][12]

Material Science: It finds applications in the creation of specialized polymers and materials.

[11]

Named Syntheses: It may be used to synthesize compounds such as acetylenic dipyridone,

3-ethynyl-2-(phenylmethoxy)-pyridine, and nemertelline.[5]
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Applications of 3-Bromo-2-chloropyridine.

Safety and Handling
3-Bromo-2-chloropyridine is classified as an irritant and requires careful handling.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF

ON SKIN: Wash with plenty of water), P305+P351+P338 (IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact lenses, if present and easy to do. Continue

rinsing).
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Storage: Store in an inert atmosphere at room temperature.[3] It is recommended to keep it

in a cool, dark place below 15°C.

This guide serves as a foundational resource for professionals working with 3-Bromo-2-
chloropyridine. For more detailed information, consulting the cited sources is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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